Cas no 33386-20-8 (4-[4-(pyrimidin-2-yl)piperazin-1-yl]butan-1-amine)

4-[4-(Pyrimidin-2-yl)piperazin-1-yl]butan-1-amine is a versatile chemical intermediate featuring a pyrimidine core linked to a butylamine chain via a piperazine spacer. This structure imparts favorable properties for pharmaceutical and agrochemical applications, including enhanced binding affinity and solubility. The compound’s piperazine moiety contributes to conformational flexibility, while the pyrimidine ring offers potential for hydrogen bonding and π-stacking interactions, making it valuable in drug discovery. Its amine terminus allows for further functionalization, enabling derivatization for targeted research. The balanced lipophilicity and polarity of this molecule enhance its utility in medicinal chemistry, particularly for CNS-targeting compounds or kinase inhibitors. Suitable for controlled synthesis under standard conditions.
4-[4-(pyrimidin-2-yl)piperazin-1-yl]butan-1-amine structure
33386-20-8 structure
Product Name:4-[4-(pyrimidin-2-yl)piperazin-1-yl]butan-1-amine
CAS No:33386-20-8
MF:C12H21N5
MW:235.328641653061
MDL:MFCD00209912
CID:294196
PubChem ID:12840705
Update Time:2025-06-12

4-[4-(pyrimidin-2-yl)piperazin-1-yl]butan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinebutanamine,4-(2-pyrimidinyl)-
    • 4-(4-pyrimidin-2-ylpiperazin-1-yl)butan-1-amine
    • 4-(Aminobutyl)-1-(2-pyrimidinyl)-piperazine
    • 4-[4-(Pyrimidin-2-yl)piperazin-1-yl]butan-1-amine
    • LogP
    • A913334
    • FT-0738753
    • 1-(4-aminobutyl)-4-(2-pyrimidinyl)piperazine
    • CS-0217160
    • SCHEMBL4447104
    • F14702
    • AKOS000156274
    • EN300-69631
    • Z285207400
    • 1-(2-PYRIMIDINYL)-4-(4-AMINOBUTYL)PIPERAZINE
    • 2-[4(4-aminobutyl)-1-piperazinyl]pyrimidine
    • DTXSID10511192
    • YDQAUSHJSHIVAD-UHFFFAOYSA-N
    • MFCD00209912
    • 33386-20-8
    • 1-(4-aminobutyl)-4-(2-pyrimidinyl)-piperazine
    • 1-(4-Aminobutyl)-4-(2-pyrimidyl)piperazine
    • 1-(4-aminobutyl)-4-(2-pyrimidinyl) piperazine
    • MB00926
    • 4-(4-(Pyrimidin-2-yl)piperazin-1-yl)butan-1-amine
    • 4-[4-(pyrimidin-2-yl)piperazin-1-yl]butan-1-amine
    • MDL： MFCD00209912
    • Inchi： 1S/C12H21N5/c13-4-1-2-7-16-8-10-17(11-9-16)12-14-5-3-6-15-12/h3,5-6H,1-2,4,7-11,13H2
    • InChI Key： YDQAUSHJSHIVAD-UHFFFAOYSA-N
    • SMILES： N1(CCCCN)CCN(C2N=CC=CN=2)CC1

Computed Properties

  • Exact Mass: 235.18000
  • Monoisotopic Mass: 235.17969569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 58.3Ų

Experimental Properties

  • Density: 1.102
  • Boiling Point: 404.4°C at 760 mmHg
  • Flash Point: 198.4°C
  • Refractive Index: 1.553
  • PSA: 58.28000
  • LogP: 1.04070

4-[4-(pyrimidin-2-yl)piperazin-1-yl]butan-1-amine Security Information

4-[4-(pyrimidin-2-yl)piperazin-1-yl]butan-1-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-[4-(pyrimidin-2-yl)piperazin-1-yl]butan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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4-(4-pyrimidin-2-ylpiperazin-1-yl)butan-1-amine
 33386-20-8 95%+
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4-[4-(Pyrimidin-2-yl)piperazin-1-yl]butan-1-amine; .
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B527003-50mg
4-[4-(Pyrimidin-2-yl)piperazin-1-yl]butan-1-amine
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B527003-100mg
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 $ 250.00 2022-06-07
Enamine
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 33386-20-8 95.0%
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 $103.0 2025-03-21
Enamine
EN300-69631-0.1g
4-[4-(pyrimidin-2-yl)piperazin-1-yl]butan-1-amine
 33386-20-8 95.0%
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 $153.0 2025-03-21
Enamine
EN300-69631-0.25g
4-[4-(pyrimidin-2-yl)piperazin-1-yl]butan-1-amine
 33386-20-8 95.0%
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 $218.0 2025-03-21
Enamine
EN300-69631-0.5g
4-[4-(pyrimidin-2-yl)piperazin-1-yl]butan-1-amine
 33386-20-8 95.0%
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